Cas no 1147894-20-9 (5-ethenyl-2-methylpyrimidine)

5-Ethenyl-2-methylpyrimidine is a pyrimidine derivative characterized by its ethenyl and methyl substituents, which enhance its reactivity and utility in organic synthesis. This compound serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-rich pyrimidine ring and unsaturated ethenyl group, facilitate selective functionalization, making it valuable for cross-coupling reactions and heterocyclic modifications. The methyl group further contributes to stability and solubility in organic solvents. With applications in medicinal chemistry and material science, 5-ethenyl-2-methylpyrimidine offers a balance of reactivity and handling efficiency for advanced synthetic workflows.
5-ethenyl-2-methylpyrimidine structure
5-ethenyl-2-methylpyrimidine structure
Product Name:5-ethenyl-2-methylpyrimidine
CAS No:1147894-20-9
MF:C7H8N2
MW:120.151821136475
CID:4561023
Update Time:2025-06-11

5-ethenyl-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5-vinylpyrimidine
    • 5-Ethenyl-2-methylpyrimidine
    • 5-ethenyl-2-methylpyrimidine
    • Inchi: 1S/C7H8N2/c1-3-7-4-8-6(2)9-5-7/h3-5H,1H2,2H3
    • InChI Key: CAXDVRWCYBTEPM-UHFFFAOYSA-N
    • SMILES: C1(C)=NC=C(C=C)C=N1

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Additional information on 5-ethenyl-2-methylpyrimidine

Introduction to 5-ethenyl-2-methylpyrimidine (CAS No. 1147894-20-9)

5-ethenyl-2-methylpyrimidine, identified by its Chemical Abstracts Service (CAS) number 1147894-20-9, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that are widely recognized for their biological activity and structural versatility. Pyrimidines are fundamental components in nucleic acids, making them indispensable in biological systems, and derivatives of pyrimidines have been extensively explored for their pharmacological properties.

The structural motif of 5-ethenyl-2-methylpyrimidine consists of a six-membered aromatic ring containing two nitrogen atoms, with an ethenyl group attached at the 5-position and a methyl group at the 2-position. This specific arrangement imparts unique electronic and steric properties to the molecule, which can be exploited for various chemical modifications and biological applications. The presence of the ethenyl substituent enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry, while the methyl group contributes to steric hindrance and influences its interactions with biological targets.

In recent years, 5-ethenyl-2-methylpyrimidine has been studied for its potential in drug discovery and development. Its structural framework is reminiscent of several bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The pyrimidine core is particularly interesting because it can be modified in multiple ways to tailor its pharmacological profile. For instance, functionalization at the 3-position or 4-position can introduce additional substituents that enhance binding affinity to specific enzymes or receptors.

One of the most compelling aspects of 5-ethenyl-2-methylpyrimidine is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting key enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ethenyl group serves as a versatile handle for further derivatization, allowing chemists to introduce diverse functional groups while maintaining the core pyrimidine scaffold. This flexibility has made 5-ethenyl-2-methylpyrimidine a cornerstone in medicinal chemistry libraries.

Recent advancements in computational chemistry have further highlighted the potential of 5-ethenyl-2-methylpyrimidine as a lead compound. High-throughput virtual screening (HTVS) and molecular docking studies have identified derivatives of this molecule that exhibit promising activity against protein targets implicated in neurodegenerative diseases. The methyl and ethenyl substituents play critical roles in optimizing binding interactions within the active sites of these proteins, suggesting that 5-ethenyl-2-methylpyrimidine could be a valuable starting point for designing next-generation therapeutics.

The synthesis of 5-ethenyl-2-methylpyrimidine itself has been optimized through various methodologies, including condensation reactions between appropriate precursors under controlled conditions. Modern synthetic approaches often employ catalytic systems that improve yield and selectivity, reducing the environmental impact of production processes. Additionally, green chemistry principles have been incorporated into synthetic routes for 5-ethenyl-2-methylpyrimidine, emphasizing solvent efficiency and minimal waste generation.

Beyond its pharmaceutical applications, 5-ethenyl-2-methylpyrimidine has found utility in materials science. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and luminescent materials. The nitrogen-rich structure allows for stable bonding with transition metals, facilitating the development of novel catalysts that could streamline synthetic transformations in industrial settings.

The biological activity of 5-ethenyl-2-methylpyrimidine has been investigated across multiple disciplines. In vitro studies have demonstrated its interaction with enzymes such as kinases and polymerases, which are central to cellular processes affected by disease states. These interactions have provided insights into potential therapeutic mechanisms and have guided efforts to develop more potent analogs with improved pharmacokinetic properties.

The future direction of research on 5-ethenyl-2-methylpyrimidine is likely to focus on expanding its chemical space through innovative synthetic strategies. Advances in organometallic chemistry and flow synthesis may enable the rapid generation of diverse derivatives for screening purposes. Furthermore, interdisciplinary collaborations between chemists, biologists, and computer scientists will be essential in translating basic discoveries into tangible therapeutic benefits.

In conclusion,5-ethenyl-2-methylpyrimidine (CAS No. 1147894-20-9) represents a multifaceted compound with broad implications in pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for drug development, while its synthetic accessibility allows for extensive modification and exploration. As research continues to uncover new applications for this molecule,5-ethenyl-2-methylpyrimidine is poised to remain a key player in advancing both medicinal chemistry and industrial innovation.

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